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Compound of Interest

Compound Name: (E)-5-Decen-1-yne

Cat. No.: B15344802

Abstract

This document provides detailed protocols for the synthesis of (E)-5-decen-1-ol, a compound of
interest for researchers in pheromone synthesis and as a building block in organic chemistry.
The primary method detailed is the stereoselective reduction of 5-decyn-1-ol using a dissolving
metal reduction with sodium in liquid ammonia to yield the target (E)-alkene. An optional
protocol for the synthesis of the precursor, 5-decyn-1-ol, is also provided for instances where
the starting material is not commercially available.

Introduction

(E)-5-decen-1-0l is a long-chain unsaturated alcohol. The stereoselective synthesis of (E)-
alkenes is a common challenge in organic synthesis. One of the most reliable methods for
achieving this is the reduction of an internal alkyne using an alkali metal, typically sodium or
lithium, dissolved in liquid ammonia.[1][2] This reaction, known as a dissolving metal reduction
or Birch reduction of alkynes, proceeds via a radical anion intermediate, which preferentially
adopts a trans configuration to minimize steric repulsion, leading to the formation of the (E)-
alkene.[2]

This application note provides a detailed experimental procedure for the conversion of 5-decyn-
1-ol to (E)-5-decen-1-ol in high yield and stereoselectivity.

Reaction Scheme
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The overall transformation is the selective reduction of the alkyne functionality in 5-decyn-1-ol
to an (E)-alkene.
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Reaction Setup
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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